Cas no 58543-91-2 (2-(2,5-dihydroxyphenyl)acetonitrile)

2-(2,5-dihydroxyphenyl)acetonitrile structure

58543-91-2 structure

Product Name:2-(2,5-dihydroxyphenyl)acetonitrile

CAS No:58543-91-2

MF:C₈H₇NO₂

MW:149.146682024002

CID:3371680

PubChem ID:83350264

Update Time:2025-04-21

2-(2,5-dihydroxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- BENZENEACETONITRILE, 2,5-DIHYDROXY-
- 2-(2,5-dihydroxyphenyl)acetonitrile
- EN300-1765865
- hydroquinone-acetonitrile
- 58543-91-2
- Inchi： 1S/C8H7NO2/c9-4-3-6-5-7(10)1-2-8(6)11/h1-2,5,10-11H,3H2
- InChI Key： NJMFJUUCYXMETA-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1CC#N)O

Computed Properties

Exact Mass: 149.047678466Da
Monoisotopic Mass: 149.047678466Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 64.3Å²

2-(2,5-dihydroxyphenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1765865-0.05g	2-(2,5-dihydroxyphenyl)acetonitrile	58543-91-2		0.05g	$647.0	2023-09-20
Enamine	EN300-1765865-0.1g	2-(2,5-dihydroxyphenyl)acetonitrile	58543-91-2		0.1g	$678.0	2023-09-20
Enamine	EN300-1765865-0.25g	2-(2,5-dihydroxyphenyl)acetonitrile	58543-91-2		0.25g	$708.0	2023-09-20
Enamine	EN300-1765865-0.5g	2-(2,5-dihydroxyphenyl)acetonitrile	58543-91-2		0.5g	$739.0	2023-09-20
Enamine	EN300-1765865-1.0g	2-(2,5-dihydroxyphenyl)acetonitrile	58543-91-2		1g	$770.0	2023-06-03
Enamine	EN300-1765865-2.5g	2-(2,5-dihydroxyphenyl)acetonitrile	58543-91-2		2.5g	$1509.0	2023-09-20
Enamine	EN300-1765865-5.0g	2-(2,5-dihydroxyphenyl)acetonitrile	58543-91-2		5g	$2235.0	2023-06-03
Enamine	EN300-1765865-10.0g	2-(2,5-dihydroxyphenyl)acetonitrile	58543-91-2		10g	$3315.0	2023-06-03
Enamine	EN300-1765865-1g	2-(2,5-dihydroxyphenyl)acetonitrile	58543-91-2		1g	$770.0	2023-09-20
Enamine	EN300-1765865-5g	2-(2,5-dihydroxyphenyl)acetonitrile	58543-91-2		5g	$2235.0	2023-09-20

2-(2,5-dihydroxyphenyl)acetonitrile Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

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